Cas no 1396716-60-1 (N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide)

• Product Name: N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide
• CAS No: 1396716-60-1
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 6419128
• PubChem ID: 71786931
• Update Time: 2025-05-22

N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide
• 1396716-60-1
• N-phenyl-4-thiophen-2-ylpiperidine-1-carboxamide
• AKOS024535742
• VU0534700-1
• F6184-0340

• Inchi： 1S/C16H18N2OS/c19-16(17-14-5-2-1-3-6-14)18-10-8-13(9-11-18)15-7-4-12-20-15/h1-7,12-13H,8-11H2,(H,17,19)
• InChI Key： QGTLOSWPPDWDQQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide

Comprehensive Overview of N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 1396716-60-1)

N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 1396716-60-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of both thiophene and phenyl moieties in its structure contributes to its intriguing chemical properties, making it a subject of interest for drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide has surged, driven by their utility in designing novel therapeutics. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given the pharmacological relevance of piperidine-based molecules. The compound's CAS No. 1396716-60-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide involves multi-step organic reactions, including amidation and cyclization processes. Its molecular formula, C₁₆H₁₈N₂OS, highlights its moderate complexity, which is advantageous for fine-tuning its physicochemical properties. The thiophene ring in the structure is known to enhance binding affinity to biological targets, while the carboxamide group improves solubility—a critical factor in drug development.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for various diseases. N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide has been investigated for its potential role in modulating enzyme activity, particularly in the context of neurodegenerative disorders. Its structural similarity to known pharmacophores has prompted studies on its interactions with G-protein-coupled receptors (GPCRs), a hot topic in current drug research.

From a commercial perspective, CAS No. 1396716-60-1 is listed in several chemical catalogs as a research-grade compound, with suppliers emphasizing its high purity (>98%) for laboratory use. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for experimental workflows. Researchers often inquire about its spectroscopic data (NMR, MS) and chromatographic profiles, which are essential for quality control.

Environmental and safety considerations are also paramount in modern chemistry. While N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide is not classified as hazardous, proper handling protocols (e.g., gloves, ventilation) are recommended due to limited long-term exposure data. This aligns with the broader industry trend toward green chemistry and sustainable practices, which are frequently searched topics in scientific forums.

In summary, N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 1396716-60-1) represents a versatile scaffold with promising applications in drug discovery and material science. Its combination of aromatic and heterocyclic elements offers a rich platform for structural optimization, addressing contemporary challenges in targeted therapy and molecular design. As research progresses, this compound is likely to remain a focal point for innovation in organic and medicinal chemistry.